Cas no 26549-24-6 ((2R)-hexan-2-ol)

• Product Name: (2R)-hexan-2-ol
• CAS No: 26549-24-6
• MF: C₆H₁₄O
• MW: 102.174762248993
• MDL: MFCD00065954
• CID: 280238
• PubChem ID: 6993810
• Update Time: 2025-08-02

(2R)-hexan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Hexanol, (2R)-
• (R)-(-)-2-Hexanol
• (R)-(?)-2-Hexanol
• (2R)-hexan-2-ol
• BS-53184
• MFCD00065954
• AKOS017343286
• (r)-2-hexanol
• (2R)-2-hexanol
• J-016469
• (R)-(-)-2-Hexanol, 99%
• A818502
• (R)-hexan-2-ol
• BDBM36160
• D97165
• CS-0179419
• SCHEMBL1203302
• 2-Hexanol, (R)-
• 4687A22R2W
• QNVRIHYSUZMSGM-ZCFIWIBFSA-N
• 26549-24-6
• (-)-2-HEXANOL
• 2-Hexanol #
• DB-067642

• MDL： MFCD00065954
• Inchi： 1S/C6H14O/c1-3-4-5-6(2)7/h6-7H,3-5H2,1-2H3/t6-/m1/s1
• InChI Key： QNVRIHYSUZMSGM-ZCFIWIBFSA-N
• SMILES： O[C@H](C)CCCC

Computed Properties

• Exact Mass: 102.10452
• Monoisotopic Mass: 102.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 35.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.814 g/mL at 20 °C(lit.)
• Melting Point: -48.42°C (estimate)
• Boiling Point: 137-138 °C(lit.)
• Flash Point: 124 °F
• Refractive Index: n20/D 1.414(lit.)
• PSA: 20.23
• Solubility: Not determined

(2R)-hexan-2-ol Security Information

• Hazardous Material transportation number：UN 2282 3
• WGK Germany：3
• Hazard Category Code： 10
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on (2R)-hexan-2-ol

Chemical Profile of (2R)-hexan-2-ol (CAS No. 26549-24-6)

CAS No. 26549-24-6 corresponds to the enantiomerically pure compound (2R)-hexan-2-ol, a significant molecule in the field of chiral chemistry and pharmaceutical intermediates. This compound, characterized by its specific stereochemistry, has garnered attention due to its utility in the synthesis of biologically active agents and advanced material formulations. The (R)-configuration at the second carbon atom imparts unique physicochemical properties, making it a valuable building block in modern chemical synthesis.

The structural motif of (2R)-hexan-2-ol, featuring a six-carbon chain with an alcohol functional group at the second position, is reminiscent of aliphatic alcohols but with distinct stereoisomeric characteristics. This configuration is critical in medicinal chemistry, where enantiomeric purity often dictates the efficacy and safety of therapeutic agents. The (R)-enantiomer, in particular, has been extensively studied for its role in developing chiral drugs that exhibit optimized pharmacokinetic profiles.

In recent years, (2R)-hexan-2-ol has found applications in the synthesis of chiral auxiliaries and ligands used in asymmetric catalysis. Researchers have leveraged its structural features to design catalysts that facilitate highly enantioselective transformations, which are pivotal in constructing complex molecular architectures. For instance, studies have demonstrated its utility in the preparation of transition metal complexes that enhance the efficiency of cross-coupling reactions, a cornerstone of modern organic synthesis.

The pharmaceutical industry has also explored (2R)-hexan-2-ol as a precursor for more intricate molecules. Its role in synthesizing nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic compounds underscores its importance as an intermediate. The stereochemical integrity of this compound ensures that downstream products maintain high enantiomeric purity, which is non-negotiable for drug candidates entering clinical trials.

Advances in spectroscopic techniques have further illuminated the behavior of (2R)-hexan-2-ol in solution and solid states. NMR and circular dichroism (CD) spectroscopy have been instrumental in confirming its stereochemical configuration and studying its interactions with other molecules. These methodologies are essential for ensuring that synthetic routes yield the desired enantiomer without racemization or side reactions.

The material science sector has not overlooked the potential of (2R)-hexan-2-ol either. Its alcohol functionality allows for hydrogen bonding interactions, making it a candidate for designing novel polymers or surfactants with tailored properties. Recent work has investigated its incorporation into supramolecular assemblies, where its chiral nature contributes to the formation of ordered structures with potential applications in nanotechnology.

From a synthetic chemistry perspective, (2R)-hexan-2-ol exemplifies the importance of stereocontrol in organic synthesis. Its preparation typically involves chiral resolution or asymmetric synthesis methods, such as enzymatic resolution or catalytic hydrogenation under enantioselective conditions. These processes highlight the ongoing quest for efficient and sustainable routes to enantiopure compounds, aligning with green chemistry principles.

The biological activity of derivatives of (2R)-hexan-2-ol has been a focal point for medicinal chemists. By modifying its carbon chain or functionalizing the hydroxyl group, researchers can generate libraries of compounds for screening against various biological targets. Such derivatives have shown promise as modulators of lipid metabolism and neurotransmitter receptors, reflecting the compound’s versatility as a scaffold.

In conclusion, (2R)-hexan-2-ol (CAS No. 26549-24-6) represents more than just a single chemical entity; it embodies the intersection of stereochemistry, catalysis, and drug discovery. Its unique properties make it indispensable in both academic research and industrial applications, driving innovation across multiple scientific disciplines. As methodologies for enantioselective synthesis continue to evolve, compounds like (2R)-hexan-2-ol will remain at the forefront of chemical development.